The hamburger-shape photocatalyst: thioxanthone-based chiral [2.2]paracyclophane for enantioselective visible-light photocatalysis of 3-methylquinoxalin-2(1H)-one and styrenes†

Organic & Biomolecular Chemistry Pub Date: 2023-11-09 DOI: 10.1039/D3OB01580G

Abstract

A new thioxanthone-based photocatalyst with a [2.2]paracyclophane skeleton and planar chirality has been developed. The catalyst has been successfully applied in the visible light-mediated enantioselective aza Paternò–Büchi reactions of quinoxalinone and styrenes to produce azetidines. The structures of the catalyst derivatives were unequivocally determined by their single crystal X-ray crystallography analysis.

Graphical abstract: The hamburger-shape photocatalyst: thioxanthone-based chiral [2.2]paracyclophane for enantioselective visible-light photocatalysis of 3-methylquinoxalin-2(1H)-one and styrenes
The hamburger-shape photocatalyst: thioxanthone-based chiral [2.2]paracyclophane for enantioselective visible-light photocatalysis of 3-methylquinoxalin-2(1H)-one and styrenes†
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